Cas no 7788-99-0 (Chromium Potassium Sulfate Dodecahydrate)

Chromium Potassium Sulfate Dodecahydrate Chemical and Physical Properties
Names and Identifiers
-
- Chromium Potassium Sulfate dodecahydrate
- Chrome alum
- Chromium potassium sulfate
- Potassium chromium sulfate
- Chromium(III) potassium sulfate dodecahydrate
- Chromiumpotassiumsulfatecrystal
- potassium,chromium(3+),disulfate,dodecahydrate
- Chromium(III) potassium sulfate
- 硫酸铬钾
- Chrome alum (dodecahydrate)
- Potassium chromium alum dodecahydrate
- Chromic potassium sulfate dodecahydrate
- Chromium(III) potassium sulfate (1:1:2), dodecahydrate
- H54D055WX6
- Sulfuric acid, chromium(3+)potassium salt(2:1:1), dodecahydrate
- Chromium potassium sulfate dodecahydrate, 98+%
- CrH24KO20S2
- KSC492E4P
- CHROMIUM KALI SULPHURICUM [HPUS]
- DTXSID90228493
- CCRIS 8929
- Potassium chromium(III) sulfate dodecahydrate
- AKOS015902664
- AKOS025243252
- UNII-H54D055WX6
- Q27279646
- potassium;chromium(3+);disulfate;dodecahydrate
- 7788-99-0
- CHROMIUM KALI SULPHURICUM
- Chromium(III)potassiumsulfatedodecahydrate
- NS00129488
- CHROMIC POTASSIUM SULFATE DODECAHYDRATE [MI]
- MFCD00149917
- CHROMIUM(III) POTASSIUM DISULFATE DODECAHYDRATE
- FT-0623789
- H24CrKO20S2
- ZFVHBEKVAITXHW-UHFFFAOYSA-J
- Chromium Potassium Sulfate Dodecahydrate
-
- MDL: MFCD00149917
- Inchi: 1S/Cr.K.2H2O4S.12H2O/c;;2*1-5(2,3)4;;;;;;;;;;;;/h;;2*(H2,1,2,3,4);12*1H2/q+3;+1;;;;;;;;;;;;;;/p-4
- InChI Key: ZFVHBEKVAITXHW-UHFFFAOYSA-J
- SMILES: [Cr+3].[K+].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]
Computed Properties
- Exact Mass: 498.93400
- Monoisotopic Mass: 282.807677
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 62.2
- Covalently-Bonded Unit Count: 16
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 189
- XLogP3: nothing
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Purple or purple ruby red equiaxed octahedral crystal
- Density: 1.83
- Melting Point: 89 °C (lit.)
- Boiling Point: 330 °C at 760 mmHg
- PH: 3 (50g/l, H2O, 20℃)
- Solubility: water: soluble(lit.)
- Water Partition Coefficient: 24 g/100 mL (15 ºC)
- Stability/Shelf Life: Stable. Incompatible with magnesium, aluminium.
- PSA: 288.04000
- LogP: -1.28600
- Sensitiveness: Sensitive to humidity
- Merck: 14,2229
Chromium Potassium Sulfate Dodecahydrate Security Information
-
Symbol:
- Signal Word:Warning
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: R36/38
- Safety Instruction: S22-S24/25-S37/39-S26
- RTECS:GB6850000
-
Hazardous Material Identification:
- Risk Phrases:R36/38
- Safety Term:S26;S37/39
- TSCA:Yes
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
Chromium Potassium Sulfate Dodecahydrate Customs Data
- HS CODE:2833309000
- Customs Data:
China Customs Code:
2833309000
Chromium Potassium Sulfate Dodecahydrate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R097831-500g |
Chromium Potassium Sulfate Dodecahydrate |
7788-99-0 | 99.9%() | 500g |
¥356 | 2023-09-07 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 36715-500g |
Chromium(III) potassium sulfate dodecahydrate, ACS, 98.0-102.0% |
7788-99-0 | 98.0-102.0% | 500g |
¥2957.00 | 2023-02-22 | |
abcr | AB208202-1 kg |
Chromium(III) potassium sulfate dodecahydrate, ACS, 98.0-102.0%; . |
7788-99-0 | 1kg |
€170.30 | 2023-06-23 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 32612-1kg |
Chromium(III) potassium sulfate tetracosahydrate, 98% |
7788-99-0 | 98% | 1kg |
¥1264.00 | 2023-03-18 | |
Cooke Chemical | A2270412-12.50012×500g |
Chromium potassium sulfate dodecahydrate |
7788-99-0 | AR | 12.50012×500g |
RMB 799.20 | 2023-09-07 | |
SHENG KE LU SI SHENG WU JI SHU | sc-211089B-500g |
Chromium(III) potassium sulfate dodecahydrate, |
7788-99-0 | ≥97% | 500g |
¥1459.00 | 2023-09-05 | |
abcr | AB208202-500 g |
Chromium(III) potassium sulfate dodecahydrate, ACS, 98.0-102.0%; . |
7788-99-0 | 500g |
€111.00 | 2023-06-23 | ||
Cooke Chemical | A2270412-500G |
Chromium potassium sulfate dodecahydrate |
7788-99-0 | AR | 500g |
RMB 52.00 | 2023-09-07 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 243361-5G |
Chromium Potassium Sulfate Dodecahydrate |
7788-99-0 | 98% | 5g |
¥443.16 | 2024-12-20 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 60152-100G |
Chromium Potassium Sulfate Dodecahydrate |
7788-99-0 | 98.5% | 100g |
¥510.96 | 2025-01-16 |
Chromium Potassium Sulfate Dodecahydrate Suppliers
Chromium Potassium Sulfate Dodecahydrate Related Literature
-
M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
-
Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
-
Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
Additional information on Chromium Potassium Sulfate Dodecahydrate
Chromium Potassium Sulfate Dodecahydrate (CAS No: 7788-99-0) - A Comprehensive Overview
Chromium Potassium Sulfate Dodecahydrate, with the chemical formula KCr(SO₄)₂·12H₂O, is a compound of significant interest in the field of inorganic chemistry and its applications. This introduction delves into the properties, synthesis, and emerging research applications of this fascinating compound.
The compound is identified by its unique CAS No: 7788-99-0, which distinguishes it in the chemical registry. Chromium Potassium Sulfate Dodecahydrate is a crystalline solid that exhibits a high degree of water solubility, making it suitable for various aqueous-based applications. Its structure, characterized by the presence of twelve water molecules in its formula, contributes to its stability and reactivity under different conditions.
In recent years, research has highlighted the potential of Chromium Potassium Sulfate Dodecahydrate in catalytic processes. The compound's ability to act as a ligand in coordination chemistry has opened new avenues for the development of novel catalysts. These catalysts are particularly valuable in organic synthesis, where they can facilitate reactions that are otherwise challenging to achieve under mild conditions.
The synthesis of Chromium Potassium Sulfate Dodecahydrate typically involves the reaction of chromium salts with potassium sulfate in an aqueous medium. The process requires careful control of temperature and pH to ensure the formation of the dodecahydrate form. Recent advancements in synthetic methodologies have improved the yield and purity of the product, making it more accessible for industrial and research purposes.
One of the most intriguing aspects of Chromium Potassium Sulfate Dodecahydrate is its role in environmental science. Studies have demonstrated its effectiveness in water treatment processes, where it can help remove heavy metals and other pollutants. The compound's chelating properties allow it to bind with metal ions, facilitating their removal from wastewater. This application is particularly relevant in industries where water contamination is a concern.
The compound also finds applications in the agricultural sector. Research indicates that Chromium Potassium Sulfate Dodecahydrate can enhance plant growth by acting as a micronutrient supplement. Chromium is known to play a crucial role in glucose metabolism, and its presence in this compound can improve crop yields and quality. This use aligns with sustainable agricultural practices, offering an eco-friendly solution for enhancing plant nutrition.
In addition to its industrial and environmental applications, Chromium Potassium Sulfate Dodecahydrate has shown promise in biomedical research. The compound's ability to form stable complexes with biological molecules has made it a valuable tool in studying enzyme mechanisms and metal ion transport processes. These studies contribute to a deeper understanding of biological systems and may lead to the development of new therapeutic agents.
The safety profile of Chromium Potassium Sulfate Dodecahydrate is another critical aspect that has been extensively studied. While chromium compounds have historically been associated with toxicity concerns, recent research suggests that certain forms, like the dodecahydrate, are relatively safe when handled properly. Proper handling procedures include using personal protective equipment and working in well-ventilated areas to minimize exposure risks.
The future prospects for Chromium Potassium Sulfate Dodecahydrate are promising, with ongoing research exploring new applications and refining existing ones. The compound's versatility makes it a valuable asset in various scientific disciplines, from materials science to environmental chemistry. As our understanding of its properties continues to grow, so too will its utility across multiple industries.
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